Cas no 93841-24-8 (Benzeneethanol,2,5-diamino-)

Benzeneethanol,2,5-diamino- structure

Product Name:Benzeneethanol,2,5-diamino-

CAS No:93841-24-8

MF:C₈H₁₂N₂O

MW:152.193681716919

CID:801739

PubChem ID:9815235

Update Time:2025-04-19

Benzeneethanol,2,5-diamino- Chemical and Physical Properties

Names and Identifiers

- Benzeneethanol,2,5-diamino-
- 2,5-Diaminobenzeneethanol
- DTXSID80869132
- 2-(2,5-Diaminophenyl)ethan-1-ol
- 2-(2,5-diaminophenyl)ethanol
- 93841-24-8
- Benzeneethanol, 2,5-diamino-
- SCHEMBL33767
- Inchi： 1S/C8H12N2O/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5,11H,3-4,9-10H2
- InChI Key： KWSVXCAQFTWTEF-UHFFFAOYSA-N
- SMILES： OCCC1C=C(C=CC=1N)N

Computed Properties

Exact Mass: 152.094963011g/mol
Monoisotopic Mass: 152.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 72.3Å²

Benzeneethanol,2,5-diamino- Production Method

Production Method 1

1667786-22-2

93841-24-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 45 min, 0 °C; 2 h, 70 - 75 °C; 75 °C → rt
1.2 Reagents: Sulfuric acid ; 0 °C

Reference

: Preparation of 2,5-diaminophenylethanol sulfate for anti allergic hair dye

, China, , ,

Production Method 2

219712-65-9

93841-24-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.2 Reagents: Sulfuric acid

Reference

: Preparation of 1-(β-hydroxyethyl)-2,5-diaminobenzene or its salts from 1-(β-hydroxyethyl)-2-halogeno-5-nitrobenzene

, Japan, , ,

Production Method 3

104333-06-4

93841-24-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium hydroxide Solvents: Isopropanol ; 2 h, 2.0 MPa, rt → 55 °C
1.2 Reagents: Sulfuric acid

Reference

: A process for preparing 2,5-diamino-benzeneethanol sulfate from 2-chlorobenzeneacetic acid

, China, , ,

Production Method 4

104333-06-4

93841-24-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.2 Reagents: Sulfuric acid

Reference

: Preparation of 1-(β-hydroxyethyl)-2,5-diaminobenzene or its salts from 2-amino-5-nitrophenylacetic acid

, Japan, , ,

Production Method 5

104333-06-4

93841-24-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 45 - 55 °C; 100 - 200 min, 1 MPa, 50 - 55 °C; 55 °C → 40 °C; 40 °C → 20 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; 20 °C

Reference